Cas no 4026-95-3 (Desacetylcinobufagin)

• Product Name: Desacetylcinobufagin
• CAS No: 4026-95-3
• MF: C₂₄H₃₂O₅
• MW: 400.507887840271
• MDL: MFCD01740865
• CID: 820147
• PubChem ID: 314718
• Update Time: 2025-04-19

Desacetylcinobufagin Chemical and Physical Properties

Names and Identifiers

• Desacetylcinobufagin
• 3β,16β-Dihydroxy-14,15β-epoxy-5β-bufa-20,22-dienolide
• Deacetylcinobufagin
• Deacetylcinobufagine
• Cinobufagin, deacetyl-
• 16-deacetylcinobufagin
• CID 123134752
• 5-[(1R,2S,4R,6R,7R,10S,11S,16R)-5,14-dihydroxy-7,11-dimethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]
• MS-26814
• 4026-95-3
• CHEMBL465893
• 5-[(1R,2S,4R,5R,6R,7R,10S,11S,14S,16R)-5,14-Dihydroxy-7,11-dimethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-6-yl]pyran-2-one
• HY-N0881
• 3-beta,16-beta-Dihydroxy-14,15-beta-epoxy-5-beta-bufa-20,22-dienolide
• MFCD01740865
• 5-[(1R,2S,4R,5R,6R,7R,10S,11S,14S,16R)-5,14-dihydroxy-7,11-dimethyl-3-oxapentacyclo[8.8.0.0,.0,.0,octadecan-6-yl]-2H-pyran-2-one
• 1ST162358
• CS-3699
• 5.beta.-Bufa-20,22-dienolide, 14,15.beta.-epoxy-3.beta.,16.beta.-dihydroxy-
• 5.beta.-Bufa-20,22-dienolide, 3.beta.,16.beta.-dihydroxy-14,15.beta.-epoxy-
• Bufa-20, 14,15-epoxy-3,16-dihydroxy-, (3.beta.,5.beta.,15.beta.,16.beta.)-
• FT-0775654
• NSC-234203
• DTXSID50960660
• DESACETYL-CINOBUFAGIN
• Bufa-20,22-dienolide, 14,15-epoxy-3,16-dihydroxy-, (3.beta.,5.beta.,15.beta.,16.beta.)-
• 3,16-Dihydroxy-14,15-epoxybufa-20,22-dienolide
• 5.beta.-Bufa-20, 14,15.beta.-epoxy-3.beta.,16.beta.-dihydroxy-
• 3.beta.,16.beta.-Dihydroxy-14,15.beta.-epoxy-5.beta.-bufa-20,22-dienolide
• IXZHDDUFQVXHIL-UHFFFAOYSA-N
• NSC 234203
• NSC234203
• DA-62730

• MDL： MFCD01740865
• Inchi： 1S/C24H32O5/c1-22-9-7-15(25)11-14(22)4-5-17-16(22)8-10-23(2)19(13-3-6-18(26)28-12-13)20(27)21-24(17,23)29-21/h3,6,12,14-17,19-21,25,27H,4-5,7-11H2,1-2H3/t14-,15+,16+,17-,19+,20-,21-,22+,23-,24-/m1/s1
• InChI Key： IXZHDDUFQVXHIL-UOAIQHMYSA-N
• SMILES： O1[C@@H]2[C@@H]([C@H](C3=COC(C=C3)=O)[C@@]3(C)CC[C@@H]4[C@@]5(C)CC[C@@H](C[C@H]5CC[C@H]4[C@]132)O)O

Computed Properties

• Exact Mass: 400.22500
• Monoisotopic Mass: 400.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 818
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 400.5
• XLogP3: 2.8
• Topological Polar Surface Area: 79.3

Experimental Properties

• Color/Form: Powder
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 278-280 ºC
• Boiling Point: 601.9℃ at 760 mmHg
• Flash Point: 208.1°C
• Refractive Index: 1.618
• Solubility: Very slightly soluble (0.48 g/l) (25 º C),
• PSA: 83.20000
• LogP: 3.22910

Desacetylcinobufagin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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